Cas no 1807003-11-7 (Methyl 2-bromo-4-chloro-5-fluorobenzoate)

Methyl 2-bromo-4-chloro-5-fluorobenzoate is a halogenated benzoate ester with a molecular formula of C₈H₅BrClFO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct substitution pattern—bromo, chloro, and fluoro groups at the 2, 4, and 5 positions, respectively—enhances reactivity for further functionalization, such as cross-coupling reactions or nucleophilic substitutions. The ester group at the 1-position provides additional synthetic flexibility for hydrolysis or transesterification. The compound’s high purity and stability under standard conditions make it suitable for precise, controlled reactions. It is commonly employed in the development of bioactive molecules and specialty chemicals.

Methyl 2-bromo-4-chloro-5-fluorobenzoate structure

1807003-11-7 structure

Product Name:Methyl 2-bromo-4-chloro-5-fluorobenzoate

CAS No:1807003-11-7

MF:C₈H₅BrClFO₂

MW:267.479504346848

MDL:MFCD28733923

CID:4618084

PubChem ID:121227580

Update Time:2025-10-18

Methyl 2-bromo-4-chloro-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromo-4-chloro-5-fluorobenzoate
- 2-Bromo-4-chloro-5-fluoro-benzoic acid methyl ester
- SB34446
- MFCD28733923
- 1807003-11-7
- CS-0340685
- Methyl2-bromo-4-chloro-5-fluorobenzoate
- DTXSID501208759
- SCHEMBL25381612
- F83694
- Benzoic acid, 2-bromo-4-chloro-5-fluoro-, methyl ester
- MDL： MFCD28733923
- Inchi： 1S/C8H5BrClFO2/c1-13-8(12)4-2-7(11)6(10)3-5(4)9/h2-3H,1H3
- InChI Key： CAQZLFVZFCVXIR-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=CC=1C(=O)OC)F)Cl

Computed Properties

Exact Mass: 265.91455 g/mol
Monoisotopic Mass: 265.91455 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 26.3
Molecular Weight: 267.48

Methyl 2-bromo-4-chloro-5-fluorobenzoate Pricemore >>

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